Cas no 1316227-45-8 (1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone)

• Product Name: 1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone
• CAS No: 1316227-45-8
• MF: C₁₄H₁₉BrN₂O
• MW: 311.217462778091
• MDL: MFCD19691572
• CID: 4694347
• Update Time: 2025-11-01

1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone
• 1-{4-[(5-bromopyridin-3-yl)methyl]azepan-1-yl}ethanone
• 1-[4-(5-Bromo-pyridin-3-ylmethyl)-azepan-1-yl]-ethanone

• MDL： MFCD19691572
• Inchi： 1S/C14H19BrN2O/c1-11(18)17-5-2-3-12(4-6-17)7-13-8-14(15)10-16-9-13/h8-10,12H,2-7H2,1H3
• InChI Key： KRSMNGQSGPGZTR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC1CCN(C(C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 33.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone

Research Briefing on 1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone (CAS: 1316227-45-8)

In recent years, the compound 1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone (CAS: 1316227-45-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azepane and bromopyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents. The following briefing synthesizes the latest research findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the bromination and alkylation steps. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production for preclinical and clinical studies.

From a biological perspective, this compound has demonstrated notable activity as a kinase inhibitor. In vitro assays have revealed its ability to selectively target specific kinases involved in inflammatory pathways and oncogenic signaling. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that 1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone exhibits potent inhibitory effects on JAK2 and PI3K kinases, which are implicated in various cancers and autoimmune disorders. These results suggest its potential as a lead compound for developing next-generation therapeutics.

Moreover, preclinical studies have explored the compound's pharmacokinetic properties and safety profile. Animal models have shown favorable absorption and distribution characteristics, with minimal off-target effects reported. However, further optimization is required to enhance its metabolic stability and reduce potential hepatotoxicity. Collaborative efforts between academic and industrial researchers are underway to address these challenges and advance the compound toward clinical trials.

In conclusion, 1-(4-((5-Bromopyridin-3-yl)methyl)azepan-1-yl)ethanone represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and biological activity underscore its potential as a therapeutic agent for kinase-related diseases. Continued research and development efforts will be essential to fully realize its clinical benefits and translate these findings into tangible medical advancements.